cyclopropyl(3-{1-[(2-fluoro[1,1'-biphenyl]-4-yl)oxy]ethyl}-1H-pyrazol-1-yl)methanone
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Overview
Description
“cyclopropyl(3-{1-[(2-fluoro[1,1’-biphenyl]-4-yl)oxy]ethyl}-1H-pyrazol-1-yl)methanone” is a chemical compound . Unfortunately, there is limited information available about this specific compound.
Physical and Chemical Properties Analysis
The physical and chemical properties of a compound include attributes like melting point, boiling point, solubility, density, and reactivity . Unfortunately, these specific details for “cyclopropyl(3-{1-[(2-fluoro[1,1’-biphenyl]-4-yl)oxy]ethyl}-1H-pyrazol-1-yl)methanone” are not available in the current literature.Scientific Research Applications
Synthesis and Chemical Properties
- Convenient Synthesis Techniques: Cyclopropyl derivatives, such as ciproxifan, a histamine H3 receptor antagonist, demonstrate the convenience of synthesis through reactions like the SNAr for acylated fluoroaromatics, highlighting efficient production methods for similar compounds (Stark, 2000).
- Diverse Chemical Synthesis: A variety of chemical synthesis methods have been explored for similar compounds, utilizing different reactions and compounds to expand the chemical versatility and applications of these derivatives (Jadhav, Nikumbh, & Karale, 2015).
Biological and Pharmacological Applications
- Central Nervous System Effects: Certain cyclopropyl derivatives exhibit central nervous system depressant activity, potential anticonvulsant properties, and low toxicity, indicating their potential in treating neurological disorders (Butler, Wise, & Dewald, 1984).
- Antibacterial and Antifungal Activities: These compounds have shown effectiveness against various bacterial strains and fungi, indicating their potential in developing new antimicrobial agents (Gadakh, Pandit, Rindhe, & Karale, 2010).
- Antifungal Activity: Some derivatives, particularly those with specific substituents like fluorophenyl, have demonstrated promising antifungal activity, suggesting their use in antifungal treatments (Lv et al., 2013).
Potential Anticancer Applications
- Inhibitory Activity on Cancer Cell Lines: Certain pyrazole derivatives have shown inhibitory activity against cancer cell lines, suggesting their potential as anticancer agents (Alam et al., 2016).
- Molecular Docking Studies for Anticancer Agents: These compounds have been involved in molecular docking studies to explore their potential as anticancer agents, providing insights into their mechanisms of action (Katariya, Vennapu, & Shah, 2021).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
cyclopropyl-[3-[1-(3-fluoro-4-phenylphenoxy)ethyl]pyrazol-1-yl]methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19FN2O2/c1-14(20-11-12-24(23-20)21(25)16-7-8-16)26-17-9-10-18(19(22)13-17)15-5-3-2-4-6-15/h2-6,9-14,16H,7-8H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHYYLLJHWUNUQT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NN(C=C1)C(=O)C2CC2)OC3=CC(=C(C=C3)C4=CC=CC=C4)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19FN2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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